N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C24H23N3O5S2/c1-31-19-11-12-20(32-2)23-22(19)26-24(33-23)27(16-17-8-6-7-14-25-17)21(28)13-15-34(29,30)18-9-4-3-5-10-18/h3-12,14H,13,15-16H2,1-2H3
• InChI Key: OXGSTTSRSWGUEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CC=N3)C(=O)CCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H23N3O5S2
• Molecular Weight: 497.6 g/mol
• CAS No.: 941968-16-7

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H23N3O5S2 and its molecular weight is 497.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Herbicidal Activity

A study by Liu and Shi (2014) focused on the synthesis of 2-aroxy-propanamides containing pyrimidine and 1,3,4-thiadiazole rings, similar in structural complexity to the compound . These compounds displayed moderate to good selective herbicidal activity against Brassica campestris L. at 100 mg/L concentration but lacked inhibitory activity against Echinochloa crus-galli at tested concentrations. This demonstrates the potential application of such compounds in agricultural sciences, particularly for selective weed control (Liu & Shi, 2014).

Crystal Structure and Activity

Research by Liu et al. (2008) on a closely related compound, "N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2- ylidene)-2-(2,4-dichlorophenoxy)propanamide," synthesized through cyclic reactions, revealed its effective herbicidal activity. This underscores the potential of such compounds in herbicide development, with the crystal structure offering insights into their mode of action (Liu et al., 2008).

Anti-inflammatory and Analgesic Activities

El-Sawy et al. (2014) synthesized novel compounds starting from naturally occurring visnagin, including derivatives that bear resemblance to the target compound in structural motifs. These compounds exhibited significant anti-inflammatory, analgesic, and anticonvulsant activities. This research highlights the potential therapeutic applications of these compounds in treating inflammation, pain, and convulsions, offering a basis for further pharmaceutical development (El-Sawy et al., 2014).

Anticonvulsant Agents

Farag et al. (2012) explored the synthesis of heterocyclic compounds containing a sulfonamide thiazole moiety, which shares functional groups with the compound . Some synthesized compounds showed protection against picrotoxin-induced convulsion, indicating their potential as anticonvulsant agents. This research contributes to the understanding of how such compounds can be utilized in developing new treatments for convulsive disorders (Farag et al., 2012).